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Abstract

Bisphenol MIBK, scientifically known as 2,2-bis(4'-hydroxyphenyl)-4-methylpentane, is a
member of the bisphenol family of chemical compounds. Characterized by two hydroxyphenyl
functional groups, it shares structural similarities with the more widely known Bisphenol A
(BPA). This technical guide provides an in-depth overview of Bisphenol MIBK, including its
chemical and physical properties, probable synthesis and purification methodologies, analytical
techniques for its determination, and an exploration of its toxicological profile and potential as
an endocrine disruptor. The information is presented to support research, scientific
investigation, and drug development activities.

Chemical and Physical Properties

Bisphenol MIBK is an organic compound with the chemical formula C18H2202.[1][2] It is also
referred to by several synonyms, including 4,4'-(1,3-Dimethylbutylidene)bis[phenol], 2,2-(4-
Hydroxyphenyl)-4-methylpentane, and Bis MIBK.[1]

Table 1: Chemical Identifiers for Bisphenol MIBK
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Identifier Value

4-[2-(4-hydroxyphenyl)-4-methylpentan-2-

IUPAC Name

yllphenol
CAS Number 6807-17-6
Molecular Formula C18H2202
InChl Key VHLLITHDWPAQEM-UHFFFAOYSA-N
SMILES CC(C)CC(C)(clcce(O)ecl)eleee(O)ecl

Table 2: Physicochemical Properties of Bisphenol MIBK

Property Value Source
Molecular Weight 270.37 g/mol [2]
Melting Point 150 °C [2]
Boiling Point 430.0 £ 25.0 °C at 760 mmHg [2]
Flash Point 198.7 +17.8 °C [2]
Density 1.1+0.1 g/cm3 [2]
Refractive Index 1.572 [2]
PSA (Polar Surface Area) 40.5 Az [2]
XLogP3 4.8 (2]

Synthesis and Purification

While specific, detailed experimental protocols for the synthesis of Bisphenol MIBK are not

readily available in the reviewed literature, a probable synthesis route can be inferred from the

well-established production methods for other bisphenols, such as Bisphenol A and Bisphenol

B.[3][4] The most likely method is the acid-catalyzed condensation of phenol with methyl

isobutyl ketone (MIBK).
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Probable Synthesis Methodology

The synthesis would likely involve the reaction of two equivalents of phenol with one equivalent
of methyl isobutyl ketone in the presence of a strong acid catalyst, such as sulfuric acid or a
sulfonated polystyrene ion-exchange resin.[3][4] The reaction is typically carried out at elevated

temperatures.

Experimental Workflow: Synthesis of Bisphenol MIBK

Reactants

[ ] Acid Catalyst
Phenol [Methyl Isobutyl Ketone (MIBKD (e.9., H2S0a o Ion-Exil:hange Resin)

Condensation Reaction

[Crude Bisphenol MIBK Mixture]

Click to download full resolution via product page

Caption: Probable synthesis workflow for Bisphenol MIBK.

Purification

The crude product from the synthesis will contain unreacted starting materials, the desired p,p'-
isomer of Bisphenol MIBK, the o,p'-isomer, and other byproducts. Purification is crucial to
isolate the desired isomer with high purity. Based on purification methods for similar
bisphenols, a multi-step process involving crystallization is expected.[5][6][7]

Experimental Protocol: Purification of Bisphenol MIBK
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e Adduct Formation: The crude product is mixed with an excess of phenol and a specific
amount of water. The mixture is heated to form a homogeneous liquid phase.

» Crystallization: The solution is then cooled to induce the crystallization of the Bisphenol
MIBK-phenol adduct.

« Filtration/Centrifugation: The crystallized adduct is separated from the mother liquor, which
contains the majority of the impurities.[5]

» Washing: The crystals are washed with a suitable solvent, such as a mixture of water and an
organic solvent (e.g., toluene), to remove residual impurities.[6]

e Phenol Removal: The purified adduct is then treated to remove the phenol, typically through
distillation or steam stripping, to yield high-purity Bisphenol MIBK.

Analytical Methods

A variety of analytical techniques can be employed for the determination and quantification of
Bisphenol MIBK in various matrices. The choice of method depends on the sample matrix, the
required sensitivity, and the available instrumentation.

Table 3: Analytical Techniques for Bisphenol Analysis
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(MS/MS) _
matrices.[11][12]

Gas Chromatography-Mass Spectrometry (GC-MS) - A
General Protocol

o Extraction: The sample containing Bisphenol MIBK is extracted with a suitable organic
solvent.

» Derivatization: The hydroxyl groups of Bisphenol MIBK are derivatized, for example, through
silylation using a reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), to increase
its volatility and improve chromatographic performance.[9]

o GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a
suitable capillary column (e.g., HP-1MS) to separate the analyte from other components.[9]

e MS Detection: The separated components are introduced into a mass spectrometer for
detection and quantification. The mass spectrometer is typically operated in selected ion
monitoring (SIM) mode for enhanced sensitivity and selectivity.[9]

Toxicity and Endocrine Disruption

The toxicological profile of Bisphenol MIBK has not been as extensively studied as that of BPA.
However, due to its structural similarity, it is anticipated to exhibit similar biological activities,
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including endocrine-disrupting properties.

GHS Classification

Based on available data, Bisphenol MIBK is classified with the following hazards:

Eye irritation (Category 2)

Specific target organ toxicity — single exposure (Category 3)

Reproductive toxicity (Category 1B)

Hazardous to the aquatic environment, short-term (Acute) - Category Acute 1

Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 1

The signal word is "Danger".

Endocrine Disruption

Bisphenols, including BPA, are known endocrine-disrupting chemicals (EDCs) that can interfere
with the body's hormonal systems.[13][14] The primary mechanism of action is through
interaction with nuclear receptors, particularly estrogen receptors (ERa and ER[).[15][16]

Signaling Pathway: General Mechanism of Bisphenol Endocrine Disruption
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Caption: Simplified signaling pathway of bisphenol endocrine disruption.

By binding to estrogen receptors, Bisphenol MIBK can mimic the effects of endogenous
estrogens, leading to a cascade of downstream effects that can disrupt normal physiological
processes.[17] In vitro studies on other bisphenols have demonstrated their potential to induce
cytotoxicity and oxidative stress.[18][19][20]

Applications

Bisphenol MIBK is primarily used as a monomer in the production of polycarbonate plastics and
epoxy resins.[9] It can also be utilized as an antioxidant in plastics and rubber to prevent
oxidative degradation.[1][21] Its structural properties, such as steric hindrance provided by the
dimethylbutylidene group, can enhance its performance as an antioxidant.[1]
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Conclusion

Bisphenol MIBK is a significant member of the bisphenol family with applications in polymer
chemistry and as an industrial antioxidant. While detailed experimental data for this specific
compound are limited in publicly available literature, its properties and reactivity can be largely
inferred from its better-studied analogs. Its classification as a reproductive toxicant and a
potential endocrine disruptor warrants careful handling and further investigation into its
toxicological profile and environmental fate. This guide provides a foundational understanding
for researchers and professionals working with or encountering this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US4400553A - Recovery of BPA and phenol from aqueous effluent streams - Google
Patents [patents.google.com]

e 2. nbinno.com [nbinno.com]
e 3. benchchem.com [benchchem.com]

e 4. US7132575B2 - Process for the synthesis of bisphenol - Google Patents
[patents.google.com]

e 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
e 6. EPO109033A2 - Purification of bisphenol-A - Google Patents [patents.google.com]
e 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

» 8. A Fast Method for Determination of Seven Bisphenols in Human Breast Milk Samples with
the Use of HPLC-FLD - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. Gas chromatographic-mass spectrometric method for the determination of bisphenol A
and its chlorinated derivatives in urban wastewater - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. CN101701944A - Method for measuring bisphenol A in product by gas chromatography-
mass spectrometry - Google Patents [patents.google.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1346820?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US4400553A/en
https://patents.google.com/patent/US4400553A/en
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-versatility-2-2-bis-4-hydroxyphenyl-4-methylpentane-suppliers-insight-yn
https://www.benchchem.com/pdf/Bisphenol_B_synthesis_from_phenol_and_ethyl_methyl_ketone.pdf
https://patents.google.com/patent/US7132575B2/en
https://patents.google.com/patent/US7132575B2/en
https://patentimages.storage.googleapis.com/a7/36/df/d4009d56c34c90/EP0675097A1.pdf
https://patents.google.com/patent/EP0109033A2/en
https://patentimages.storage.googleapis.com/e7/d3/c9/055d35a844fc19/EP0123210A2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9919601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9919601/
https://pubmed.ncbi.nlm.nih.gov/12531255/
https://pubmed.ncbi.nlm.nih.gov/12531255/
https://patents.google.com/patent/CN101701944A/en
https://patents.google.com/patent/CN101701944A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11. Analytical methods for the determination of bisphenol A in food - PubMed
[pubmed.ncbi.nim.nih.gov]

e 12. Quantitative Determination of Bisphenol A and Its Congeners in Plant-Based Beverages
by Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

» 13. Endocrine disrupting chemical Bisphenol A and its potential effects on female health -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 14, jchemrev.com [jchemrev.com]

e 15. Bisphenol A: A Model Endocrine Disrupting Chemical With a New Potential Mechanism
of Action - PMC [pmc.ncbi.nlm.nih.gov]

e 16. Role of Antioxidants in Alleviating Bisphenol A Toxicity - PMC [pmc.ncbi.nim.nih.gov]
e 17. mdpi.com [mdpi.com]

» 18. Products of Bisphenol A Degradation Induce Cytotoxicity in Human Erythrocytes (In Vitro)
[mdpi.com]

e 19. Toxicity of Bisphenol A and its Replacements in the Mice Leydig Cells In Vitro - PMC
[pmc.ncbi.nlm.nih.gov]

e 20. In vitro study to evaluate the cytotoxicity of BPA analogues based on their oxidative and
genotoxic potential using human peripheral blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]

e 21.ri.conicet.gov.ar [ri.conicet.gov.ar]

 To cite this document: BenchChem. [Bisphenol MIBK: A Comprehensive Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346820#what-is-bisphenol-mibk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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